Cas no 2580183-44-2 (3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione)

• Product Name: 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• CAS No: 2580183-44-2
• MF: C₁₃H₁₁N₅O₃
• MW: 285.258141756058
• CID: 5827315
• PubChem ID: 151332702
• Update Time: 2025-10-20

3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione
• 3-(5-azido-1-oxo-2,3-dihydro-1H-isoindol-2-yl)piperidine-2,6-dione
• 2580183-44-2
• EN300-6767123

• Inchi： 1S/C13H11N5O3/c14-17-16-8-1-2-9-7(5-8)6-18(13(9)21)10-3-4-11(19)15-12(10)20/h1-2,5,10H,3-4,6H2,(H,15,19,20)
• InChI Key： OIUCJLJLWLCGBP-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CN1C1C(NC(CC1)=O)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 285.08618923g/mol
• Monoisotopic Mass: 285.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione

Recent Advances in the Study of 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione (CAS: 2580183-44-2)

The compound 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione (CAS: 2580183-44-2) has recently emerged as a promising scaffold in chemical biology and pharmaceutical research. This heterocyclic compound combines an azido-functionalized isoindolinone core with a glutarimide moiety, offering unique opportunities for drug discovery and chemical probe development. Recent studies have focused on its potential as a versatile building block for targeted protein degradation and bioorthogonal chemistry applications.

Structural analysis reveals that the azide group at the 6-position enables efficient click chemistry modifications, while the glutarimide moiety may confer Cereblon-binding properties similar to immunomodulatory imide drugs (IMiDs). This dual functionality has sparked significant interest in developing novel PROTACs (Proteolysis Targeting Chimeras) and molecular glues based on this scaffold. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its successful incorporation into CRBN-recruiting PROTACs targeting BRD4, showing improved degradation efficiency compared to traditional lenalidomide-based linkers.

From a synthetic chemistry perspective, researchers have developed optimized routes for preparing 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione with high purity and yield. A recent Nature Protocols publication detailed a robust three-step synthesis from commercially available 6-nitroisatoic anhydride, featuring a key Staudinger reduction-aza-Wittig sequence to install the azide functionality. The protocol emphasizes safety considerations for handling the azide group and provides characterization data including NMR, HRMS, and X-ray crystallography for structural confirmation.

Biological evaluations have revealed interesting structure-activity relationships. The compound shows moderate intrinsic cytotoxicity (IC50 ≈ 50 μM in HeLa cells), but demonstrates excellent cell permeability and favorable pharmacokinetic properties in rodent models. Its metabolic stability, particularly resistance to azide reduction by hepatic enzymes, makes it particularly attractive for in vivo applications. Recent work in ACS Chemical Biology has explored its use as a bifunctional linker for creating antibody-drug conjugates with improved homogeneity and therapeutic index.

Looking forward, several pharmaceutical companies have included derivatives of 3-(6-Azido-3-oxo-1H-isoindol-2-yl)piperidine-2,6-dione in their targeted protein degradation pipelines. Its unique combination of chemical handles and potential E3 ligase binding properties position it as a valuable tool for next-generation drug discovery. Ongoing research is exploring its application in degrading "undruggable" targets and developing novel chemical biology probes for studying protein-protein interactions.